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This document provides detailed application notes and standardized protocols for the collection

of atmospheric deposition samples, including wet, dry, and bulk deposition. These guidelines

are designed to ensure sample integrity and the collection of high-quality, reproducible data for

a variety of research applications, from environmental monitoring to assessing the impact of

atmospheric pollutants on sensitive ecosystems and human health.

Introduction to Atmospheric Deposition
Atmospheric deposition is the process by which atmospheric constituents are transferred to the

Earth's surface.[1][2][3] This process is broadly categorized into wet and dry deposition.

Wet Deposition: The removal of atmospheric pollutants by precipitation (e.g., rain, snow,

fog).[1][3] Acid rain is a well-known example of wet deposition.

Dry Deposition: The transfer of gases and particles to surfaces in the absence of

precipitation.[1][3] This includes processes like gravitational settling, impaction, and

adsorption.[3]

Bulk Deposition: The combined collection of both wet and dry deposition over a specified

period.[4]
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The chemical composition of atmospheric deposition provides valuable insights into air quality,

pollution sources, and their potential environmental impacts.[2][5]

Quantitative Data Summary
The following tables summarize key quantitative parameters relevant to the collection and

analysis of atmospheric deposition samples.

Table 1: Wet Deposition Collector and Raingage Specifications

Parameter Value Network/Source

Wet Deposition Collector

Capacity 2 L of precipitation NADP[6]

Operating Temperature -30 to 40°C NADP[6]

Open Time
Within 15 seconds of sensor

signal event
NADP[6]

Close Time
Within 15 seconds of sensor

signal event
NADP[6]

Power 12 V DC or 120 V AC NADP[6]

Raingage

Capacity 10" of precipitation NADP[6]

Operating Temperature -30 to 40°C NADP[6]

Accuracy 0.02" of precipitation NADP[6]

Resolution 0.01" of precipitation NADP[6]

Threshold 0.01" of precipitation NADP[6]

Table 2: Common Analytes and Reporting Units
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Analyte Category Specific Analytes Typical Reporting Units

Major Ions

Sulfate (SO₄²⁻), Nitrate

(NO₃⁻), Ammonium (NH₄⁺),

Chloride (Cl⁻), Sodium (Na⁺),

Potassium (K⁺), Calcium

(Ca²⁺), Magnesium (Mg²⁺)

mg/L, µg/L, ng/m²/day

Acidity pH, Specific Conductance Standard pH units, µS/cm

Heavy Metals

Mercury (Hg), Lead (Pb),

Cadmium (Cd), Copper (Cu),

Zinc (Zn)

µg/L, ng/L

Organic Pollutants

Polycyclic Aromatic

Hydrocarbons (PAHs),

Polychlorinated Biphenyls

(PCBs), Pesticides

ng/L

Experimental Protocols
Wet Deposition Sampling Protocol
This protocol outlines the steps for collecting precipitation-only samples using an automated

wet-only collector. These collectors have a movable lid that covers the sample container during

dry periods and uncovers it during precipitation events, triggered by a sensor.[7]

Materials:

Automated wet-only deposition collector

Sample collection bucket and lid

Clean, pre-labeled sample bottles (HDPE or glass, depending on analytes)

Deionized water for cleaning

Field data sheet

Personal protective equipment (gloves)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://kodu.ut.ee/~olli/eutr/html/htmlBook_17.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Site Selection: Choose a site that is open and away from major sources of contamination

such as trees, buildings, and exhaust vents. The collector opening should be at least 1.5

meters above the ground.[4]

Sampler Preparation:

Thoroughly clean the collection bucket and lid with deionized water and allow them to air
dry completely before deployment.

Ensure the rain sensor is clean and functioning correctly.

Sample Collection:

Place the clean collection bucket inside the sampler.

Record the date, time, and site information on the field data sheet.

Activate the sampler. The lid should be in the closed position.

Sample Retrieval:

At the end of the sampling period (typically weekly or bi-weekly), record the date and time

of collection.

Carefully remove the collection bucket from the sampler.

Immediately cover the bucket with a clean lid to prevent contamination.

Field Measurements (Optional but Recommended):

If required, measure pH and specific conductance of the collected sample in a clean,

designated area.[8]

Sample Transfer and Preservation:
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In a clean environment, transfer the sample from the collection bucket to the pre-labeled

sample bottle(s).

If required, preserve the sample according to the analytical method for the target analytes

(e.g., refrigeration at 4°C, acidification).

Data Recording:

Complete the field data sheet with all relevant information, including sample ID, collection

dates, sample volume, and any field measurements.

Shipping:

Package the samples securely and ship them to the analytical laboratory, adhering to any

specific shipping requirements (e.g., cooled transport).

Dry Deposition Sampling Protocol
This protocol describes the collection of dry particulate matter using surrogate surfaces. This is

a direct method for measuring dry deposition.[7]

Materials:

Dry deposition sampler (e.g., a flat plate or a collection bucket)

Surrogate surfaces (e.g., filters, foils)

Clean, pre-labeled sample containers

Forceps for handling surrogate surfaces

Field data sheet

Personal protective equipment (gloves)

Procedure:

Site Selection: Similar to wet deposition, select an open area away from immediate

contamination sources.
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Sampler Preparation:

Ensure the sampler housing is clean.

Using clean forceps, carefully place the surrogate surface onto the sampler.

Sample Collection:

Expose the surrogate surface to the atmosphere for a predetermined period (e.g., one

week, one month).

Record the start date and time on the field data sheet.

Sample Retrieval:

At the end of the sampling period, carefully retrieve the surrogate surface using clean

forceps to avoid contamination.

Place the surrogate surface in a pre-labeled sample container.

Record the end date and time on the field data sheet.

Sample Storage and Transport:

Store the collected samples in a clean, dry environment until they can be transported to

the laboratory for analysis.

Experimental Workflows
The following diagrams illustrate the logical flow of the sampling protocols.

Field Activities Post-Collection Processing

Site Selection Sampler Preparation Sample Collection (Automated) Sample Retrieval Field Measurements (pH, Conductivity) Sample Transfer to Bottles Sample Preservation Shipping to Lab

Click to download full resolution via product page
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Caption: Workflow for Wet Deposition Sampling.

Field Activities Post-Collection Processing
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Caption: Workflow for Dry Deposition Sampling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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